3-(4-Methoxyphenyl)propan-1-amine hydrochloride
Overview
Description
3-(4-Methoxyphenyl)propan-1-amine is an integral part of organic synthesis and is used in the synthesis of a wide variety of drugs, including pharmaceuticals, pesticides, and other chemicals .
Molecular Structure Analysis
The molecular structure of 3-(4-Methoxyphenyl)propan-1-amine is represented by the formula C10H15NO. The InChI code for this compound is 1S/C10H15NO/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7H,2-3,8,11H2,1H3 .Chemical Reactions Analysis
The specific chemical reactions involving 3-(4-Methoxyphenyl)propan-1-amine are not explicitly mentioned in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(4-Methoxyphenyl)propan-1-amine include a molecular weight of 165.24. It is typically stored in a dark place at room temperature .Scientific Research Applications
Organic Synthesis
3-(4-Methoxyphenyl)propan-1-amine hydrochloride: is a valuable intermediate in organic synthesis. It’s used to synthesize a variety of compounds due to its reactive amine group, which can undergo various chemical reactions such as alkylation, acylation, and condensation . This versatility makes it a staple in the synthesis of complex organic molecules.
Pharmaceutical Research
In pharmaceutical research, this compound serves as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Its structure is conducive to modifications that can lead to the development of new drugs with potential therapeutic applications .
Material Science
The compound’s molecular structure allows for its incorporation into advanced materials. For instance, it can be used to modify surface properties or to create polymers with specific functionalities, which are essential in developing new materials for medical devices or electronics .
Analytical Chemistry
Due to its distinct chemical properties, 3-(4-Methoxyphenyl)propan-1-amine hydrochloride can be used as a standard or reagent in analytical chemistry to calibrate instruments or to develop new analytical methods .
Chromatography
In chromatography, this compound can be employed as a reference material to help identify and quantify similar compounds in complex mixtures, enhancing the accuracy of chromatographic analyses .
Neurochemical Research
The methoxyphenyl group in this compound is structurally similar to neurotransmitters and can be used in neurochemical research to study receptor binding or to develop potential treatments for neurological disorders .
Safety and Hazards
The safety information available indicates that 3-(4-Methoxyphenyl)propan-1-amine may cause skin irritation (H317) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
3-(4-methoxyphenyl)propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO.ClH/c1-12-10-6-4-9(5-7-10)3-2-8-11;/h4-7H,2-3,8,11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSGONQJCJBQOLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40388692 |
Source
|
| Record name | 3-(4-Methoxyphenyl)propan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40388692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenyl)propan-1-amine hydrochloride | |
CAS RN |
36397-51-0 |
Source
|
| Record name | 3-(4-Methoxyphenyl)propan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40388692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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